Cas no 392301-96-1 (2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392301-96-1
• MF: C₁₇H₁₁ClF₃N₃OS₂
• MW: 429.866950273514
• CID: 6103430
• PubChem ID: 5108798
• Update Time: 2023-12-13

2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 2-chloro-N-[5-[[[3-(trifluoromethyl)phenyl]methyl]thio]-1,3,4-thiadiazol-2-yl]-
• 2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• 2-chloro-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• AKOS024577342
• 392301-96-1
• 2-chloro-N-[5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• F0417-1816

• Inchi： 1S/C17H11ClF3N3OS2/c18-13-7-2-1-6-12(13)14(25)22-15-23-24-16(27-15)26-9-10-4-3-5-11(8-10)17(19,20)21/h1-8H,9H2,(H,22,23,25)
• InChI Key： GBHSLAKVDFSYQA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC(C(F)(F)F)=C2)S1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 428.9984165g/mol
• Monoisotopic Mass: 428.9984165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 6.94±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes